![molecular formula C29H30ClNO6 B303687 Diethyl 4-(2-chlorophenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate](/img/structure/B303687.png)
Diethyl 4-(2-chlorophenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate
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Overview
Description
Diethyl 4-(2-chlorophenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate, also known as CDM-1, is a synthetic compound that belongs to the class of quinolinedicarboxylates. It has been extensively studied for its potential use in the treatment of cancer, inflammation, and other diseases. The compound has shown promising results in preclinical studies, and its mechanism of action and biochemical effects have been extensively investigated.
Mechanism of Action
The mechanism of action of Diethyl 4-(2-chlorophenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate involves the inhibition of several key signaling pathways that are involved in cancer and inflammation. The compound has been shown to inhibit the activity of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and cancer. It also inhibits the activity of STAT3, a transcription factor that plays a key role in cancer cell survival and proliferation. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines, such as IL-6 and TNF-α, in animal models of inflammatory diseases. It also reduces oxidative stress by increasing the levels of antioxidant enzymes, such as superoxide dismutase and catalase. Additionally, this compound has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis.
Advantages and Limitations for Lab Experiments
Diethyl 4-(2-chlorophenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized and purified. It has also been extensively studied for its mechanism of action and biochemical effects, making it a well-characterized compound. However, there are some limitations to its use in lab experiments. The compound has poor solubility in water, which can make it difficult to work with in aqueous solutions. Additionally, the compound has not yet been tested in clinical trials, so its efficacy and safety in humans are not yet known.
Future Directions
There are several future directions for the study of Diethyl 4-(2-chlorophenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate. One potential avenue of research is the development of new formulations of the compound that improve its solubility and bioavailability. Another area of research is the investigation of the compound's potential use in combination with other drugs for the treatment of cancer and other diseases. Additionally, further studies are needed to determine the safety and efficacy of the compound in clinical trials.
Synthesis Methods
The synthesis of Diethyl 4-(2-chlorophenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate involves the reaction of 2-chlorobenzaldehyde, 4-methoxybenzaldehyde, and ethyl acetoacetate in the presence of a catalyst and a solvent. The reaction proceeds through a series of steps, including the formation of an intermediate compound, which is subsequently converted into this compound. The synthesis method has been optimized to yield high purity and yield of the compound.
Scientific Research Applications
Diethyl 4-(2-chlorophenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been studied extensively for its potential use in the treatment of cancer. It has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. The compound has also been investigated for its anti-inflammatory and antioxidant properties. It has been shown to reduce inflammation and oxidative stress in animal models of inflammatory diseases.
properties
Molecular Formula |
C29H30ClNO6 |
---|---|
Molecular Weight |
524 g/mol |
IUPAC Name |
diethyl 4-(2-chlorophenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3,6-dicarboxylate |
InChI |
InChI=1S/C29H30ClNO6/c1-5-36-28(33)23-16(3)31-22-15-20(17-11-13-18(35-4)14-12-17)25(29(34)37-6-2)27(32)26(22)24(23)19-9-7-8-10-21(19)30/h7-14,20,24-25,31H,5-6,15H2,1-4H3 |
InChI Key |
FCVNXKLLACWGMB-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1C(CC2=C(C1=O)C(C(=C(N2)C)C(=O)OCC)C3=CC=CC=C3Cl)C4=CC=C(C=C4)OC |
Canonical SMILES |
CCOC(=O)C1C(CC2=C(C1=O)C(C(=C(N2)C)C(=O)OCC)C3=CC=CC=C3Cl)C4=CC=C(C=C4)OC |
Origin of Product |
United States |
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